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Compound of Interest

Compound Name:
[3-(5-Methyl-1,2,4-oxadiazol-3-

yl)phenyl]methanol

Cat. No.: B1310983 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information for the chemical

compound with CAS number 852180-70-2. A significant portion of the initial search results for

this CAS number were confounded with data for GSK2334470 (CAS 1227911-45-6), a

structurally distinct molecule. This guide pertains only to the information available for CAS

852180-70-2. Data for this compound is limited, and a comprehensive technical whitepaper

with detailed experimental protocols and signaling pathways, as initially requested, cannot be

fully generated based on the available information.

Chemical Identity and Properties
The compound identified by CAS number 852180-70-2 is [3-(5-Methyl-1,2,4-oxadiazol-3-
yl)phenyl]methanol. It is a heteroaromatic compound.[1][2]
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Identifier Value Reference

CAS Number 852180-70-2 [3]

Chemical Name
[3-(5-Methyl-1,2,4-oxadiazol-3-

yl)phenyl]methanol
[1][3]

Molecular Formula C10H10N2O2 [3]

Molecular Weight 190.20 g/mol [3]

Purity
≥95% (As offered by

commercial suppliers)
[3]

Safety Data
Comprehensive, experimentally-derived safety data for CAS 852180-70-2 is not readily

available in the public domain. The information provided by chemical suppliers is general and

lacks specific details. The following is a summary of general safety precautions that should be

taken when handling this or any other research chemical of unknown toxicity.
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Safety Consideration General Recommendations

First Aid Measures

If inhaled: Move person into fresh air. If not

breathing, give artificial respiration.[4] In case of

skin contact: Wash off with soap and plenty of

water.[4] In case of eye contact: Flush eyes with

water as a precaution.[4] If swallowed: Never

give anything by mouth to an unconscious

person. Rinse mouth with water.[4]

Fire-Fighting Measures

Use water spray, alcohol-resistant foam, dry

chemical or carbon dioxide. Wear self-contained

breathing apparatus for firefighting if necessary.

[4]

Handling and Storage

Handling: Avoid dust formation. Avoid breathing

vapours, mist or gas. Provide appropriate

exhaust ventilation at places where dust is

formed.[4] Storage: Store in a well-ventilated

place. Keep container tightly closed. Store

locked up.[5][6]

Personal Protective Equipment

Eye/Face Protection: Use equipment for eye

protection tested and approved under

appropriate government standards such as

NIOSH (US) or EN 166(EU). Skin Protection:

Handle with gloves. Gloves must be inspected

prior to use.[4] Respiratory Protection: Where

protection from nuisance levels of dusts are

desired, use type N95 (US) or type P1 (EN 143)

dust masks.[4]

Note: The toxicological properties of this compound have not been thoroughly investigated.[4]

Standard laboratory safety protocols should be strictly followed.

Experimental Data and Protocols
There is a notable absence of published, detailed experimental protocols for CAS 852180-70-2

in the public domain. While the compound is available from commercial suppliers, its biological
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activity and mechanism of action have not been characterized in the provided search results.

Signaling Pathways and Mechanism of Action
No information regarding the signaling pathways or mechanism of action for CAS 852180-70-2

was found. Therefore, the creation of diagrams for signaling pathways is not possible.

Logical Workflow for Information Scarcity
The following diagram illustrates the workflow that led to the conclusion of limited data

availability for CAS 852180-70-2.
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Caption: Workflow illustrating the process of data inquiry and the resulting conclusion of data

scarcity for CAS 852180-70-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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